Cas no 18317-88-9 (cis-1,4a,5,8a-Tetrahydro-2,6-naphthalenedione)

• Product Name: cis-1,4a,5,8a-Tetrahydro-2,6-naphthalenedione
• CAS No: 18317-88-9
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 5040677
• Update Time: 2025-11-01

cis-1,4a,5,8a-Tetrahydro-2,6-naphthalenedione Chemical and Physical Properties

Names and Identifiers

• 2,6-Naphthalenedione, 1,4a,5,8a-tetrahydro-, cis- (8CI)
• cis-1,4a,5,8a-Tetrahydro-2,6-naphthalenedione

• Inchi： 1S/C10H10O2/c11-9-3-1-7-5-10(12)4-2-8(7)6-9/h1-4,7-8H,5-6H2/t7-,8-/m0/s1
• InChI Key： IFXCIIVCZUQGEV-YUMQZZPRSA-N
• SMILES： C1[C@@]2([H])[C@]([H])(CC(=O)C=C2)C=CC1=O

Additional information on cis-1,4a,5,8a-Tetrahydro-2,6-naphthalenedione

Professional Introduction to cis-1,4a,5,8a-Tetrahydro-2,6-naphthalenedione (CAS No. 18317-88-9)

cis-1,4a,5,8a-Tetrahydro-2,6-naphthalenedione, identified by its Chemical Abstracts Service (CAS) number 18317-88-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This heterocyclic ketone derivative belongs to the naphthalene family, characterized by its fused benzene-like structure with an additional ketone group at the 2-position and a tetrahydropyran ring at the 1,4a,5,8a positions. The cis configuration of this molecule imparts unique stereochemical properties that make it a valuable scaffold for synthetic chemistry and drug development.

The molecular structure of cis-1,4a,5,8a-Tetrahydro-2,6-naphthalenedione consists of a rigid naphthalene core modified by a cyclohexane ring fused at the 1 and 4a positions, with an additional hydroxyl group at the 5-position and another ketone group at the 8a position. This structural motif has garnered attention due to its potential as a building block in medicinal chemistry. The presence of both carbonyl and hydroxyl functionalities allows for diverse chemical modifications, making it a versatile intermediate in the synthesis of more complex molecules.

In recent years, cis-1,4a,5,8a-Tetrahydro-2,6-naphthalenedione has been explored in various research contexts. One notable area of interest is its role as a precursor in the synthesis of biologically active compounds. For instance, derivatives of this molecule have been investigated for their potential antimicrobial and anti-inflammatory properties. The unique stereochemistry introduced by the cis configuration influences the compound's interactions with biological targets, which is a critical factor in drug design.

Recent studies have highlighted the compound's utility in developing novel heterocyclic scaffolds. Researchers have demonstrated that modifications to the tetrahydropyran ring can lead to compounds with enhanced binding affinity to specific enzymes or receptors. This has opened up avenues for creating targeted therapies in areas such as oncology and neurology. The ability to fine-tune the electronic and steric properties of cis-1,4a,5,8a-Tetrahydro-2,6-naphthalenedione derivatives allows chemists to optimize their pharmacokinetic profiles.

The synthesis of cis-1,4a,5,8a-Tetrahydro-2,6-naphthalenedione itself presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to achieve the desired cis configuration. Advances in catalytic methods have recently enabled more efficient pathways to this compound. For example, transition-metal-catalyzed cyclizations have been employed to construct the tetrahydropyran ring with high selectivity.

Another exciting development is the application of computational chemistry in designing derivatives of cis-1,4a,5,8a-Tetrahydro-2,6-naphthalenedione. Molecular modeling techniques have allowed researchers to predict how structural modifications will affect biological activity. This approach has accelerated the discovery process by enabling virtual screening of potential candidates before experimental synthesis. Such integrative strategies are becoming increasingly prevalent in modern drug discovery pipelines.

The pharmacological potential of cis-1,4a,5,8a-Tetrahydro-2,6-naphthalenedione has also been explored in preclinical models. Initial studies suggest that certain derivatives exhibit promising effects on metabolic pathways relevant to metabolic disorders. The compound's ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further investigation. Collaborative efforts between synthetic chemists and biochemists are crucial for translating these findings into clinical applications.

In conclusion,cis-1,4a，5，8atetrahydropyranone - 26naphthacarboxindione (CAS No。18317 - 88 -9) represents a fascinating molecule with broad implications in pharmaceutical research。 Its unique structural features， coupled with recent advances in synthetic methodologies， position it as a valuable scaffold for developing new therapeutic agents。 As research continues， we can expect further insights into its potential applications， particularly in areas where precise molecular targeting is essential。